Cas no 1806029-61-7 (3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine
• CAS No: 1806029-61-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4869344
• Update Time: 2025-08-03

3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-5(8)6(12(13)14)4(2-11-3)7(9)10/h2,7H,1H3
• InChI Key： LQVQNAIMXUTGNH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine

3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine: A Comprehensive Overview

3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1806029-61-7) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a chlorine atom, a difluoromethyl group, and a nitro group, makes this compound unique and highly functional. Recent studies have highlighted its potential applications in various fields, particularly in the development of advanced materials and pharmaceuticals.

The molecular structure of 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine is characterized by its pyridine ring with substituents at specific positions. The chlorine atom is located at position 3, while the difluoromethyl group (-CF₂H) is attached at position 5. Additionally, a methyl group (-CH₃) is present at position 2, and a nitro group (-NO₂) is located at position 4. This arrangement of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

Recent research has focused on the synthesis and characterization of 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine. Scientists have explored various synthetic pathways to efficiently produce this compound, often employing multi-step reactions involving halogenation, fluorination, and nitration processes. The use of advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has enabled precise determination of its molecular structure and properties.

The electronic properties of 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine make it an attractive candidate for applications in the field of optoelectronics. Its conjugated π-system allows for efficient electron delocalization, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that this compound can be used as a building block for designing novel materials with enhanced electronic performance.

In the pharmaceutical industry, 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine has shown promise as a potential drug candidate. Its unique combination of substituents provides opportunities for modulating pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, making it a valuable tool in drug discovery.

The environmental impact of 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and commercial use. Results indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in environmentally friendly applications.

From a synthetic chemistry perspective, 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine serves as a valuable precursor for constructing more complex molecules. Its reactivity under various reaction conditions allows chemists to explore novel synthetic routes for creating advanced materials with tailored properties. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been exploited in the synthesis of heterocyclic compounds with diverse functionalities.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-methyl-4-nitropyridine (CAS No. 1806029-61-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique molecular structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new insights into its properties and functionalities, this compound is poised to make substantial contributions to various industries in the years to come.